Cas no 938257-63-7 (5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid)

• Product Name: 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid
• CAS No: 938257-63-7
• MF: C₁₄H₉BrClFO₃
• MW: 359.574866056442
• MDL: MFCD09708239
• CID: 4720730
• Update Time: 2025-10-05

5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[(2-chloro-6-fluorobenzyl)oxy]benzoic acid
• 5-BROMO-2-[(2-CHLORO-6-FLUOROBENZYL)OXY]-BENZOIC ACID
• 5-Bromo-2-((2-chloro-6-fluorobenzyl)oxy)benzoic acid
• BBL037768
• STK505708
• 5-bromo-2-[(2-chloro-6-fluorophenyl)methoxy]benzoic acid
• 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid

• MDL： MFCD09708239
• Inchi： 1S/C14H9BrClFO3/c15-8-4-5-13(9(6-8)14(18)19)20-7-10-11(16)2-1-3-12(10)17/h1-6H,7H2,(H,18,19)
• InChI Key： IHLFIVUFVCBOLW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(=O)O)C=1)OCC1C(=CC=CC=1Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 344
• Topological Polar Surface Area: 46.5

Additional information on 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid

5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid: A Comprehensive Overview

5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid (CAS No. 938257-63-7) is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in various fields of chemistry and pharmacology. This compound is characterized by its bromine, chlorine, and fluorine substituents, which contribute to its distinctive chemical properties and potential applications.

The molecular structure of 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid consists of a benzoic acid core with a bromine atom at the 5-position and a benzyl group substituted with chlorine and fluorine atoms at the 2 and 6 positions, respectively. This arrangement creates a highly functionalized molecule with potential for diverse interactions in chemical reactions and biological systems.

Recent studies have highlighted the importance of such multifunctional compounds in drug discovery. For instance, the presence of halogen atoms like bromine, chlorine, and fluorine can significantly influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These properties are critical for determining the suitability of a compound as a drug candidate.

In addition to its pharmacological potential, 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis or as a building block in supramolecular chemistry. Researchers have explored its coordination chemistry, revealing interesting structural motifs that could be exploited in the design of new materials.

The synthesis of 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling the scalable production of this compound for both research and industrial applications.

From an environmental perspective, understanding the degradation pathways of 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under specific conditions, releasing smaller fragments that may pose risks to aquatic ecosystems. Regulatory agencies are increasingly focusing on such compounds to ensure their safe use and disposal.

In conclusion, 5-Bromo-2-(2-chloro-6-fluorobenzyl)oxy-benzoic Acid (CAS No. 938257-63-7) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications and properties of this compound, its role in advancing scientific knowledge is likely to grow further.